Cas no 1264-31-9 (Coenzyme A, S-(2-hydroxyacetate))

• Product Name: Coenzyme A, S-(2-hydroxyacetate)
• CAS No: 1264-31-9
• MF: C₂₃H₃₈N₇O₁₈P₃S
• MW: 825.570207118988
• CID: 156537
• PubChem ID: 3081959
• Update Time: 2025-03-26

Coenzyme A, S-(2-hydroxyacetate) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-(hydroxyacetate) (9CI)
• glycoyl-coenzyme A
• Coenzyme A, glycoyl-
• Coenzyme A, S-(hydroxyacetate)
• Glycoyl-coa
• S-{17-[5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} hydroxyethanethioate (non-preferred name)
• 1264-31-9
• S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-hydroxyethanethioate
• DTXSID60925528
• SCHEMBL12660840
• Glycoyl-CoA; (Acyl-CoA); [M+H]+;
• 9-{5-O-[{[(3,4-Dihydroxy-4-{[3-hydroxy-3-({2-[(hydroxyacetyl)sulfanyl]ethyl}imino)propyl]imino}-2,2-dimethylbutoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
• Coenzyme A, S-(hydroxyacetate) (9CI)
• Coenzyme A, S-glycolate (7CI,8CI)
• 2-Hydroxyacetyl-CoA
• Glycoloyl coenzyme A
• Glycolyl-CoA
• Coenzyme A, S-(2-hydroxyacetate)

• Inchi： 1S/C23H38N7O18P3S/c1-23(2,18(35)21(36)26-4-3-13(32)25-5-6-52-14(33)7-31)9-45-51(42,43)48-50(40,41)44-8-12-17(47-49(37,38)39)16(34)22(46-12)30-11-29-15-19(24)27-10-28-20(15)30/h10-12,16-18,22,31,34-35H,3-9H2,1-2H3,(H,25,32)(H,26,36)(H,40,41)(H,42,43)(H2,24,27,28)(H2,37,38,39)
• InChI Key： KLHKNYVUTZICKN-UHFFFAOYSA-N
• SMILES： S(C(C([H])([H])O[H])=O)C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C(C([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])C1([H])C([H])(C([H])(C([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O

Computed Properties

• Exact Mass: 825.12094
• Monoisotopic Mass: 825.12068956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 52
• Rotatable Bond Count: 21
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 409Ų

Experimental Properties

• PSA: 383.86